Cas no 66873-85-6 (benzoyl chloride, 5-ethyl-2-methoxy- (9ci))

• Product Name: benzoyl chloride, 5-ethyl-2-methoxy- (9ci)
• CAS No: 66873-85-6
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 964819
• PubChem ID: 45081799
• Update Time: 2025-04-19

benzoyl chloride, 5-ethyl-2-methoxy- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzoyl chloride, 5-ethyl-2-methoxy- (9ci)
• 5-ethyl-2-methoxybenzoyl chloride
• AKOS005150517
• 2-methoxy-5-ethylbenzoyl chloride
• DTXSID40664862
• 66873-85-6
• DB-286049
• BENZOYL CHLORIDE, 5-ETHYL-2-METHOXY-

• Inchi： 1S/C10H11ClO2/c1-3-7-4-5-9(13-2)8(6-7)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： ZJHZZUPXEPEBAN-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1)CC)OC)=O

Computed Properties

• Exact Mass: 198.045
• Monoisotopic Mass: 198.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives